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Compound of Interest

Compound Name: nocathiacin Il

Cat. No.: B15565965

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fermentation of Nocardia sp. ATCC
202099 to produce nocathiacin antibiotics and the subsequent purification of Nocathiacin I. The
protocols are designed to be a comprehensive guide for laboratory-scale production and
purification.

Fermentation of Nocardia sp. ATCC 202099 for
Nocathiacin Production

This protocol outlines the two-stage fermentation process for the production of nocathiacin
antibiotics, including a seed culture stage and a production culture stage.

Materials and Media

» Microorganism:Nocardia sp. ATCC 202099
e Seed Medium
e Production Medium

» Cryoprotective solution (100 g/L sucrose, 200 g/L glycerol in deionized water)
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e 500-mL flasks

Fermentation Protocols

Protocol 1: Seed Culture Preparation

Prepare the seed medium according to the formulation in Table 1.

 Inoculate 100 mL of sterile seed medium in a 500-mL flask with 4 mL of a frozen vegetative
stock culture of Nocardia sp. ATCC 202099.

 Incubate the flask at 32°C on a rotary shaker at 250 rpm for 3 days.

» For cryopreservation, mix the vegetative culture with an equal volume of cryoprotective
solution and store at an appropriate freezing temperature.

Protocol 2: Production of Nocathiacins

Prepare the production medium as detailed in Table 1.

e Inoculate 100 mL of the production medium in a 500-mL flask with 4 mL of the 3-day old
seed culture.

¢ Incubate the production culture at 32°C on a rotary shaker at 250 rpm for 5 days.

 After incubation, the fermentation broth is ready for the extraction and purification of

nocathiacins.

Fermentation Data

The following table summarizes the composition of the fermentation media.

Table 1: Fermentation Media Composition
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Component Seed Medium (g/L) Production Medium (g/L)
Starch 20

Dextrose 5 20

N-Z case 3

Yeast Extract 2

Fish Meat Extract 5

Peptone - 5

Red Star Yeast - 10

Allophosite - S

Calcium Carbonate 3

Data from US Patent US6218398B1[1]

Optimization of the fermentation medium has been shown to increase the production of
Nocathiacin | from 150 mg/L to 405.8 mg/L.[2]

Purification of Nocathiacin | from Fermentation
Broth

This section details a multi-step protocol for the purification of Nocathiacin | from the
fermentation broth of Nocardia sp. ATCC 202099. The major purification steps include solvent
extraction, precipitation, and a series of chromatographic separations.

Purification Workflow

The overall workflow for the purification of Nocathiacin | is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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